Cas no 335620-96-7 (3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane)
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane is a bicyclic heterocyclic compound featuring a unique structural framework combining benzyl, phenylsulfonyl, and diazabicyclo[3.3.1]nonane moieties. Its rigid bicyclic scaffold and sulfonyl functionality make it a valuable intermediate in medicinal chemistry, particularly for the development of pharmacologically active molecules. The compound's structural complexity allows for selective interactions with biological targets, while the sulfonyl group enhances stability and modulates electronic properties. This compound is suitable for applications in drug discovery, serving as a versatile building block for the synthesis of potential enzyme inhibitors or receptor modulators. Its well-defined stereochemistry further supports precise molecular design in synthetic and pharmaceutical research.
335620-96-7 structure
Product Name:3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
CAS No:335620-96-7
MF:C19H22N2O3S
MW:358.454583644867
MDL:MFCD24873315
CID:1458649
PubChem ID:16036406
Update Time:2025-06-07
3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Chemical and Physical Properties
Names and Identifiers
-
- 3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
- 9-oxa-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-7-(phenylsulfonyl)-
- SCHEMBL1619341
- AS-71786
- DTXSID501151542
- CS-0039056
- ZDOBEODZHJDKSC-UHFFFAOYSA-N
- 3-(Phenylmethyl)-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane
- 3-(BENZENESULFONYL)-7-BENZYL-9-OXA-3,7-DIAZABICYCLO[3.3.1]NONANE
- AKOS037646972
- 335620-96-7
- DB-165282
- MFCD24873315
- W14623
- 7-Benzyl-3-phenylsulfonyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane
-
- MDL: MFCD24873315
- Inchi: 1S/C19H22N2O3S/c22-25(23,19-9-5-2-6-10-19)21-14-17-12-20(13-18(15-21)24-17)11-16-7-3-1-4-8-16/h1-10,17-18H,11-15H2
- InChI Key: ZDOBEODZHJDKSC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1CC2CN(CC3C=CC=CC=3)CC(C1)O2)(=O)=O
Computed Properties
- Exact Mass: 358.13526
- Monoisotopic Mass: 358.13511374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 49.85
3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB510657-250 mg |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 250mg |
€348.20 | 2023-06-14 | |
| abcr | AB510657-1 g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 1g |
€643.30 | 2023-06-14 | |
| eNovation Chemicals LLC | D773047-100mg |
3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 100mg |
$160 | 2024-06-06 | |
| eNovation Chemicals LLC | D773047-250mg |
3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 250mg |
$210 | 2024-06-06 | |
| eNovation Chemicals LLC | D773047-1g |
3-(benzenesulfonyl)-7-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 1g |
$390 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109696-1g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 1g |
¥2983.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109696-5g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane |
335620-96-7 | 95% | 5g |
¥7153.00 | 2024-05-18 | |
| abcr | AB510657-100mg |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 100mg |
€195.60 | 2025-02-20 | |
| abcr | AB510657-250mg |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 250mg |
€322.30 | 2025-02-20 | |
| abcr | AB510657-1g |
3-Benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane, 95%; . |
335620-96-7 | 95% | 1g |
€686.70 | 2025-02-20 |
3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
335620-96-7 (3-benzyl-7-(phenylsulfonyl)-9-oxa-3,7-diazabicyclo[3.3.1]nonane) Related Products
- 74572-10-4((2S)-2-methyl-4-tosyl-morpholine)
- 335621-26-6(5-Benzyl-3,7-dihydroxy-1-phenylsulfonyl-1,5-diazacyclooctane)
- 55619-41-5(Benzenesulfonamide, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-)
- 821775-77-3(Morpholine, 2,6-dihexyl-4-[(4-methylphenyl)sulfonyl]-, (2R,6R)-rel-)
- 159555-66-5(3-(4-methylbenzenesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane)
- 503469-23-6(2-Methyl-4-tosylmorpholine)
- 1219152-02-9(2-Methyl-4-(phenylsulfonyl)morpholine)
- 821775-75-1(Morpholine, 2,6-dihexyl-4-[(4-methylphenyl)sulfonyl]-, (2R,6S)-rel-)
- 89820-03-1(N-benzyl-N-(oxiran-2-ylmethyl)benzenesulfonamide)
- 60147-25-3(2H-1,4,8-Oxadiazecine, octahydro-4,8-bis[(4-methylphenyl)sulfonyl]-)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk